Cas no 15067-64-8 (1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-)

• Product name: 1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
• CAS No: 15067-64-8
• MF: C₁₁H₁₁N₃S₂
• MW: 249.35514
• CID: 163569
• PubChem ID: 27017

1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-bis(methylthio)-6-phenyl-
• 2,4-bis(methylsulfanyl)-6-phenyl-1,3,5-triazine
• 2,4-BIS(METHYLTHIO)-6-PHENYL-S-TRIAZINE
• 1,3,5-Triazine, 2,4-bis(methylthio)-6-phenyl-
• DTXSID20274822
• 15067-64-8
• IBMIUOUFFPDHPE-UHFFFAOYSA-N
• 2,4-Bis(methylsulfanyl)-6-phenyl-1,3,5-triazine #

• Inchi： InChI=1S/C11H11N3S2/c1-15-10-12-9(13-11(14-10)16-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： IBMIUOUFFPDHPE-UHFFFAOYSA-N
• SMILES： CSC1=NC(SC)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 249.03963
• Monoisotopic Mass: 249.039439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.3

Experimental Properties

• Density: 1.31
• Boiling Point: 471.7°Cat760mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.663
• PSA: 38.67